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Compound of Interest

Compound Name: Diethyl glutaconate

Cat. No.: B146653

Diethyl Glutaconate: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Diethyl glutaconate (CAS No. 2049-67-
4), a valuable reagent in organic synthesis. This document details its commercial availability,
key physicochemical properties, and a representative experimental protocol for its potential
application in carbon-carbon bond formation, tailored for professionals in research and drug
development.

Commercial Availability and Suppliers

Diethyl glutaconate is readily available from several major chemical suppliers. It is typically
sold as a mixture of cis and trans isomers with a purity of 98% or higher. Researchers can
procure this compound in various quantities to suit laboratory-scale and pilot-plant needs.

Table 1: Commercial Suppliers of Diethyl Glutaconate
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Supplier Purity Additional Notes

Available in various quantities.

Provides Certificates of

Sigma-Aldrich (Merck)[1] 98% )
Analysis (CoA) and Safety
Data Sheets (SDS).
Offered for research use, with
Santa Cruz Biotechnology|[2] 98% lot-specific data available on
the Certificate of Analysis.
Conier Chem&Pharma Limited  Not specified A trader of Diethyl glutaconate.

Physicochemical and Safety Data

A comprehensive understanding of the physical and chemical properties of Diethyl
glutaconate is essential for its safe handling and effective use in experimental design.

Table 2: Physicochemical Properties of Diethyl Glutaconate

Property Value Reference
CAS Number 2049-67-4 [3]
Molecular Formula CoH1404 [3]
Molecular Weight 186.21 g/mol

Appearance Liquid [1]

Boiling Point 236-238 °C (lit.) [1]

Density 1.053 g/mL at 25 °C (lit.) [1]
Refractive Index (n20/D) 1.446 (lit.) [1]

Flash Point >110 °C (>230 °F)

Table 3: Safety Information for Diethyl Glutaconate
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Hazard Precaution
Combustibility Combustible liquid.
Personal Protective Equipment (PPE) Eyeshields, Gloves.

Store in a well-ventilated place. Keep container
Storage )
tightly closed.

Application in Organic Synthesis: A Representative
Experimental Protocol

Diethyl glutaconate, as an a,3-unsaturated dicarbonyl compound, is a versatile substrate for
various organic reactions, particularly nucleophilic additions. While a specific, detailed protocol
for a reaction directly involving Diethyl glutaconate is not readily available in common
literature, a representative procedure can be adapted from the well-established Knoevenagel
condensation of a related compound, diethyl malonate. This reaction is fundamental for forming
new carbon-carbon bonds.

Representative Knoevenagel-type Condensation

This protocol outlines the general steps for the condensation of an active methylene
compound, like diethyl glutaconate, with an aldehyde, catalyzed by a weak base.

Materials:

Diethyl glutaconate

Aldehyde (e.g., benzaldehyde)

Piperidine

Acetic Acid

Ethanol (anhydrous)

4 A Molecular Sieves
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» Diethyl ether

o Saturated sodium bicarbonate solution
e Brine

e Anhydrous magnesium sulfate
e Round-bottom flask

» Reflux condenser

o Magnetic stirrer and stir bar

e Heating mantle

e Separatory funnel

e Rotary evaporator
Methodology:

e Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add the aldehyde (1
equivalent), diethyl glutaconate (1 equivalent), piperidine (0.1 equivalents), acetic acid (0.1
equivalents), and anhydrous ethanol. Add 4 A molecular sieves to the mixture.

e Reaction: Heat the mixture to reflux and monitor the reaction progress using Thin Layer
Chromatography (TLC).

o Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter off the
molecular sieves and wash them with ethanol. Combine the filtrate and washings and
concentrate under reduced pressure using a rotary evaporator.

o Extraction: Dissolve the residue in diethyl ether and transfer to a separatory funnel. Wash the
organic layer sequentially with a saturated sodium bicarbonate solution, water, and brine.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure to obtain the crude product.
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« Purification: Purify the crude product by column chromatography on silica gel to yield the

final product.

Visualized Experimental Workflow

The following diagram illustrates the key stages of the representative experimental protocol

described above.
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Caption: Workflow for a Knoevenagel-type condensation reaction.
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Signaling Pathways and Logical Relationships

While Diethyl glutaconate is primarily a synthetic building block, its structural motifs are
present in molecules that can interact with biological pathways. For instance, glutamate
derivatives are central to neuroscience. However, a specific signaling pathway directly
modulated by Diethyl glutaconate is not well-documented in publicly available research. Its
utility lies in the synthesis of more complex molecules that may be designed to target specific
biological pathways.

The logical relationship in its application follows a standard drug development path, where it
serves as an early-stage building block.
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Caption: Role of Diethyl glutaconate in a drug discovery workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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